5-(morpholinosulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide

• IUPAC Name: 5-morpholin-4-ylsulfonyl-N-pyrimidin-2-ylfuran-2-carboxamide
• InChI: InChI=1S/C13H14N4O5S/c18-12(16-13-14-4-1-5-15-13)10-2-3-11(22-10)23(19,20)17-6-8-21-9-7-17/h1-5H,6-9H2,(H,14,15,16,18)
• InChI Key: ZDLDCHIWRWYBIZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(O2)C(=O)NC3=NC=CC=N3
• Molecular Formula: C13H14N4O5S
• Molecular Weight: 338.34 g/mol

Description

5-(morpholinosulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide, also known as MSK-1 inhibitor, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. It has been found to inhibit the activity of MSK-1, a protein kinase that plays a crucial role in regulating gene expression, cell proliferation, and inflammation.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

5-(Morpholinosulfonyl)-N-(pyrimidin-2-yl)furan-2-carboxamide and its derivatives have been extensively studied for their synthesis and pharmaceutical applications. For instance, Lei et al. (2017) developed a green synthetic method for a morpholine derivative, highlighting its potential in inhibiting tumor necrosis factor alpha and nitric oxide, which are crucial in inflammatory processes (Lei, Wang, Xiong, & Lan, 2017). Furthermore, Abu-Hashem et al. (2020) synthesized novel compounds including morpholine derivatives that showed significant anti-inflammatory and analgesic activities, indicating their potential therapeutic uses (Abu-Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antimycobacterial Activities

Morpholine derivatives have been shown to exhibit antimicrobial and antimycobacterial activities. Chambhare et al. (2003) synthesized N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide and related compounds, demonstrating significant in vitro antibacterial and antimycobacterial activity against various strains (Chambhare, Khadse, Bobde, & Bahekar, 2003).

Cognitive Deficit Treatment in Schizophrenia

The morpholine structure has been identified in compounds targeting cognitive deficits in schizophrenia. For example, Wishka et al. (2006) discovered a morpholine-based agonist of the alpha7 nicotinic acetylcholine receptor, indicating its potential for treating cognitive impairments associated with schizophrenia (Wishka et al., 2006).

Imaging Applications in Parkinson's Disease

Morpholine derivatives have also been explored for their imaging applications in Parkinson's disease. Wang et al. (2017) synthesized a compound for potential use in PET imaging of LRRK2 enzyme in Parkinson's disease, showcasing the diverse applications of morpholine derivatives in medical imaging (Wang, Gao, Xu, & Zheng, 2017).